2,6-Cyclooctadien-1-one, 6-acetyl- (9CI)

• CAS No.: 122598-65-6
• Molecular Formula: C10H12O2
• Molecular Weight: 164.204
• IUPAC Name: 6-acetylcycloocta-2,6-dien-1-one
• InChI: InChI=1S/C10H12O2/c1-8(11)9-4-2-3-5-10(12)7-6-9/h3,5-6H,2,4,7H2,1H3
• InChI Key: RSGNCSCPRHBEIT-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CCC(=O)C=CCC1
• Synonyms: 2,6-Cyclooctadien-1-one, 6-acetyl- (9CI)

Description

The compound 2,6-Cyclooctadien-1-one, 6-acetyl- (9CI) is a cyclic diketone derivative with an acetyl substituent at the 6-position. For instance, "9CI" is used as an alternate name for pesticide chemicals like methazole and methocrotophos , and as a label for fluorophores in studies on G-quadruplex DNA recognition .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

However, insights can be drawn from related compounds with acetylated moieties or cyclic ketones:

Anthocyanin Derivatives with Acetyl Groups

and describe anthocyanins bearing 6-acetylgalactoside or 6-acetylglucoside moieties, such as Delphinidin 3-(6-acetyl)-galactoside and Cyanidin 3-(6-acetyl)-glucoside. These compounds differ fundamentally from the target molecule (which is a cyclooctadienone) but share the presence of acetylated sugar units. Key distinctions include:

• Functional Role: Anthocyanins act as pigments in plants, whereas the target compound’s role (based on nomenclature) may involve synthetic or industrial applications.
• Analytical Detection : Anthocyanin derivatives with acetyl groups were identified via HPLC-MS due to their sensitivity to incomplete chromatographic separation, unlike methods like HPLC-PDA .

Fluorophores Labeled as "9CI"

In and , "9CI" refers to a fluorophore (compound 5) with an anthracene ring. While structurally distinct from the target compound, this fluorophore’s properties provide indirect insights:

• Fluorescence Mechanism : The anthracene ring in 9CI stabilizes interactions with G-quadruplex DNA via stacking, a feature absent in smaller aromatic systems (e.g., compounds 3–4) .
• Selectivity : Substitutions on the anthracene ring (e.g., compound 6 vs. 9CI) alter fluorescence intensity, emphasizing the importance of conjugation size and substituent positioning .

Pesticide Chemicals with "9CI" Identifier

lists "9CI" as an alternate name for methazole (herbicide) and methocrotophos (insecticide). These are unrelated to the target compound in structure or function but highlight regulatory and nomenclature challenges:

• Regulatory Status : Methazole tolerances were revoked due to foreign use restrictions, whereas methocrotophos remains classified under ISO standards .